Cas no 25651-71-2 (4-n-butyl benzoic acid)

• Product Name: 4-n-butyl benzoic acid
• CAS No: 25651-71-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 913941
• PubChem ID: 88631
• Update Time: 2025-04-19

4-n-butyl benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-n-butyl benzoic acid
• 2,3,4,5,6-Pentamethylbenzenemethanol 1-(3,5-dinitrobenzoate)
• p-Butylbenzoic Acid; 4-n-Butylbenzoic Acid; p-n-Butylbenzoic Acid;
• p-Butyl benzoic acid
• B0241
• 4-Butyl-benzoic acid
• EN300-14998
• EINECS 243-940-9
• p-Butylbenzoic acid
• p-n-Butylbenzoic acid
• SCHEMBL181230
• W-107603
• AM20030315
• NCGC00339428-01
• AC-18363
• Benzoic acid, 4-butyl-
• MFCD00002571
• p-n-butyl benzoic acid
• 20651-71-2
• 7QP4538G5R
• Z57169481
• 4-Butylbenzoic acid, 99%
• 4-Butylbenzoic acid
• AKOS000200682
• DTXSID8066638
• AB01109231-03
• CS-W017317
• TS-00187
• 4-n-Butylbenzoic acid
• NS00021838
• CHEMBL116157
• 25651-71-2
• SY033870
• STL197591

• Inchi： 1S/C11H14O2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h5-8H,2-4H2,1H3,(H,12,13)
• InChI Key： JFKUBRAOUZEZSL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.270